![molecular formula C21H24FN3O3S B2987024 [4-(1,1-Dioxothiazinan-2-yl)phenyl]-[4-(4-fluorophenyl)piperazin-1-yl]methanone CAS No. 946285-02-5](/img/structure/B2987024.png)
[4-(1,1-Dioxothiazinan-2-yl)phenyl]-[4-(4-fluorophenyl)piperazin-1-yl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
[4-(1,1-Dioxothiazinan-2-yl)phenyl]-[4-(4-fluorophenyl)piperazin-1-yl]methanone, also known as DT-010, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DT-010 is a synthetic compound that has been developed through a series of chemical modifications of existing compounds.
Scientific Research Applications
Analysis and Pharmaceutical Applications
A study by El-Sherbiny et al. (2005) developed a method using micellar liquid chromatography (MLC) or microemulsion liquid chromatography (MELC) for the analysis of flunarizine in the presence of its degradation products, showcasing the importance of analytical methods in pharmaceutical quality control El-Sherbiny, Eid, El-wasseef, Al-Ashan, & Belal, 2005.
Synthesis and Biological Activity
Nagaraj, Srinivas, and Rao (2018) reported the synthesis and evaluation of triazole analogues of piperazine for their antibacterial activity, demonstrating the exploration of new compounds for potential antimicrobial applications Nagaraj, Srinivas, & Rao, 2018.
Structural Characterization
Eckhardt et al. (2020) detailed the structural characterization of a side product in benzothiazinone synthesis, emphasizing the significance of understanding chemical structures in drug development processes Eckhardt, Goddard, Rudolph, Richter, Lehmann, Imming, & Seidel, 2020.
Novel Drug Candidates
The discovery and quantification of a novel low-voltage-activated calcium channel blocker (HYP-10) in rat plasma by Noh et al. (2011) highlight the ongoing search for new therapeutic agents for pain relief and the importance of drug quantification methods in preclinical research Noh, Kim, Kam, Choo, Lee, & Kang, 2011.
Properties
IUPAC Name |
[4-(1,1-dioxothiazinan-2-yl)phenyl]-[4-(4-fluorophenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24FN3O3S/c22-18-5-9-19(10-6-18)23-12-14-24(15-13-23)21(26)17-3-7-20(8-4-17)25-11-1-2-16-29(25,27)28/h3-10H,1-2,11-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHVUTCRNARMUKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.